(5E)-1alpha-Hydroxyvitamin D3/(5E)-1alpha-hydroxycholecalciferol

• CAS No.: 65445-14-9
• Product Name: (5E)-1alpha-Hydroxyvitamin D3/(5E)-1alpha-hydroxycholecalciferol
• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• IUPAC Name: (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12+/t19-,23-,24-,25+,26+,27-/m1/s1
• Standard InChIKey: OFHCOWSQAMBJIW-AOSUDXALSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C\3/C[C@H](C[C@@H](C3=C)O)O)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: >112°C (dec.)
• Description: Alfacalcidol Impurity A is one of the synthetic analog of Vitamin D3, which has been found to be effective in mediating intestinal calcium absorbtion and bone calcium metabolism.
• Synonyms: 1 alpha-hydroxycholecalciferol; 1 alpha-hydroxyvitamin D3; 1-alpha-oxycholecalciferol; 1-hydroxycholecalciferol; 1-hydroxycholecalciferol, (1alpha,3alpha-(5Z,7E))-isomer; 1-hydroxycholecalciferol, (1beta)-(5Z)-isomer; 1-hydroxycholecalciferol, (1beta,3beta-(5E,7E))-isomer; 1-hydroxycholecalciferol, aluminum salt; 1alpha-OHD3; alfacalcidol; AlfaD; alphacalcidol; Bondiol; Eenalfadrie; EinsAlpha; Etalpha; Oksidevit; One-Alpha; Un-Alfa
• PubChem Compound: 5283718
• Last Modified: Nov 11 2021